Cas no 1693898-15-5 (1-(2-chloro-4-methylbenzyl)pyrrolidin-3-ol)

• Product Name: 1-(2-chloro-4-methylbenzyl)pyrrolidin-3-ol
• CAS No: 1693898-15-5
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5579819
• Update Time: 2025-06-08

1-(2-chloro-4-methylbenzyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-[(2-chloro-4-methylphenyl)methyl]-
• 1-(2-Chloro-4-methylbenzyl)pyrrolidin-3-ol
• 1-(2-chloro-4-methylbenzyl)pyrrolidin-3-ol

• Inchi： 1S/C12H16ClNO/c1-9-2-3-10(12(13)6-9)7-14-5-4-11(15)8-14/h2-3,6,11,15H,4-5,7-8H2,1H3
• InChI Key： SECBBHXFIMSOOE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2Cl)CCC(O)C1

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 340.6±42.0 °C(Predicted)
• pka: 14.78±0.20(Predicted)

Additional information on 1-(2-chloro-4-methylbenzyl)pyrrolidin-3-ol

Professional Introduction to Compound with CAS No. 1693898-15-5 and Product Name: 1-(2-chloro-4-methylbenzyl)pyrrolidin-3-ol

The compound with the CAS number 1693898-15-5 and the product name 1-(2-chloro-4-methylbenzyl)pyrrolidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and development. The molecular structure incorporates a pyrrolidin-3-ol core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in modulating biological pathways.

The presence of a 2-chloro-4-methylbenzyl substituent in the compound introduces specific electronic and steric properties that can influence its interactions with biological targets. This substitution pattern is strategically designed to enhance binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents. The chloro and methyl groups contribute to the compound's lipophilicity, making it a promising candidate for oral administration and improving its pharmacokinetic profile.

Recent studies have highlighted the importance of pyrrolidin-3-ol derivatives in the development of small-molecule drugs. These derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The compound in question, 1-(2-chloro-4-methylbenzyl)pyrrolidin-3-ol, has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary findings suggest that it may interact with targets involved in metabolic disorders and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in confirming the structural integrity of the compound.

In terms of pharmacological activity, 1-(2-chloro-4-methylbenzyl)pyrrolidin-3-ol has shown promise in preclinical studies. Researchers have observed that it can inhibit the activity of certain enzymes implicated in inflammation and oxidative stress. This makes it a potential lead compound for further development into therapeutic agents targeting chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system disorders.

The compound's chemical properties also make it an attractive candidate for further structural optimization. By modifying the substituents or exploring different scaffolds, chemists can fine-tune its biological activity and reduce potential side effects. Computational modeling techniques, such as molecular dynamics simulations and quantum mechanics calculations, have been utilized to predict how changes in the molecular structure will affect its binding affinity and pharmacokinetic behavior.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for the production of this compound. Quality control measures must be implemented at every stage of synthesis to guarantee consistency and purity. Regulatory agencies require comprehensive documentation detailing synthetic pathways, analytical methods, and stability data before approval for clinical use.

The future prospects of 1-(2-chloro-4-methylbenzyl)pyrrolidin-3-ol are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into novel drugs. As our understanding of disease mechanisms advances, compounds like this one will play a crucial role in addressing unmet medical needs.